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Compound of Interest

Compound Name: Bis(fluorodioctylstannyl)methane
CAS No.: 767355-17-9
Cat. No.: B3153881
Get Quote
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Executive Summary

Bis(fluorodioctylstannyl)methane (C33H70F2Sn2) represents the gold standard in
organotin-based fluoride recognition. Unlike classical inorganic crystals (LaFs), this lipophilic
dimer utilizes a cooperative Lewis acid mechanism to bind fluoride anions with exceptional
selectivity. This guide serves two purposes:

o Performance Comparison: Objectively comparing C33H70F2Sn2 against alternative sensing
materials (LaFs and Uranyl derivatives).

» Validation Standards: Defining the elemental analysis protocols required to verify the purity of
this complex organometallic reagent.

Product Profile: C33H70F2Sn2

o |[UPAC Name: Bis(fluorodioctylstannyl)methane[1][2][3][4][5]

¢ Common Name: Fluoride lonophore I[6]
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e CAS Number: 767355-17-9[6][7]
e Molecular Weight: 744.35 g/mol

e Function: Anion-selective ionophore for polymeric membrane electrodes (ISES).

Theoretical Elemental Composition

To validate the synthesis or purity of a batch, the experimental values must align with the
theoretical stoichiometry below.

Mass Fraction

Element Count Atomic Mass Total Mass (%)

0
Tin (Sn) 2 118.71 237.42 31.90%
Fluorine (F) 2 19.00 38.00 5.10%
Carbon (C) 33 12.01 396.33 53.25%
Hydrogen (H) 70 1.008 70.56 9.48%

Performance Comparison: C33H70F2Sn2 vs.
Alternatives

In drug development and environmental analysis, fluoride detection often faces interference
from pH changes and lipophilic anions. The table below compares C33H70F2Sn2 against the
industry-standard Lanthanum Fluoride (LaFs) crystal and Uranyl Salophen ionophores.

Comparative Data Analysis
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C33H70F2Sn2

LaFs Single Crystal

Uranyl Salophen
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Cooperative Lewis ) )
_ , Lattice Defect Hard-Soft Acid-Base
Mechanism Acid-Base (Sn-CH:-
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Interaction
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o High vs. CI-, Br~, Extremely High (Solid ) N )
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NOs3~ (<-4.0) State) )
interference
Low: Functional in High: OH~
pH Interference acidic media (pH 3.5—- interference at pH > Moderate
5.5) 8.0
Excellent: Soluble in o )
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o difficult to miniaturize
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) o ~10-7 M (with borate
Detection Limit ~10-¢ M ~10>M
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Expert Insight: While LaFs remains the reference method for bulk aqueous samples,
C33H70F2Sn2 is superior for bio-analytical applications (e.g., screening fluorinated drugs in

serum) because it can be formulated into disposable, flexible membranes and exhibits lower

hydroxide interference, a critical failure mode of LaFs crystals.

Mechanism of Action

The unique sensitivity of C33H70F2Sn2 stems from its dimeric structure. The methylene bridge

holds the two Tin (Sn) atoms in proximity, creating a bidentate binding site that perfectly

accommodates the small fluoride radius while excluding larger anions like Chloride.
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Figure 1: Cooperative binding mechanism where the methylene-bridged di-tin center chelates
the fluoride ion, generating the potentiometric signal.

Experimental Protocols: Validation Standards

To ensure the integrity of C33H70F2Sn2, researchers must validate its elemental composition
using the following self-validating protocols.

Protocol A: Tin (Sn) Determination via ICP-OES

Objective: Quantify Sn content (Target: 31.90%). Primary Standard: NIST SRM 3161a (Tin
Standard Solution).

Digestion: Weigh 10 mg of C33H70F2Sn2 into a PTFE vessel. Add 6 mL HNOs and 2 mL HF
(trace metal grade). Note: HF is required to stabilize Sn and prevent precipitation of SnOx-.

e Microwave: Ramp to 200°C over 15 min; hold for 20 min.

o Complexation: Neutralize excess HF with saturated Boric Acid (HsBOs) to protect the quartz
torch of the ICP.

e Analysis: Measure at Sn emission lines 189.925 nm and 235.485 nm.

» Validation: Recovery must be 100 + 2% against the NIST standard.
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Protocol B: Fluorine (F) Determination via Schoniger

Combustion

Objective: Quantify F content (Target: 5.10%). Primary Standard: Sodium Fluoride (NaF), ACS
Reagent Grade (dried at 110°C).

o Sample Prep: Wrap 5 mg of C33H70F2Sn2 in ash-free filter paper.

o Combustion: Burn in a Schoniger flask filled with Oxygen and 10 mL of absorbing solution
(0.1 M NaOH).

o Dissolution: Shake flask vigorously for 30 minutes to ensure complete absorption of
combustion gases (HF).

o Quantification: Analyze the absorption solution via lon Chromatography (IC) using a
conductivity detector.

o Column: Anion exchange (e.g., Metrosep A Supp 5).

o Eluent: Carbonate/Bicarbonate buffer.

Calculation: Compare peak area against a 5-point NaF calibration curve (0.5 — 10 ppm F~).

Protocol C: Structural Verification (NMR)

Objective: Confirm the Sn-CH2-Sn backbone.

e 1195n NMR: Expect a signal around -20 to -50 ppm (relative to MeaSn). The presence of F-
Sn coupling (J_Sn-F) confirms the covalent fluoride bond.

¢ H NMR: The methylene bridge (-CH2-) appears as a distinct triplet/multiplet with Tin
satellites (1*’Sn/**°Sn coupling) in the 0.8—1.5 ppm region, distinct from the octyl chains.

Analytical Workflow Diagram

This workflow ensures complete characterization from raw material to validated standard.
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Figure 2: Step-by-step analytical workflow for validating the elemental composition of Fluoride
lonophore |I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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